Cas no 2171303-60-7 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• CAS No: 2171303-60-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5602883
• PubChem ID: 165808006
• Update Time: 2025-11-06

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1514426
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
• 2171303-60-7
• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-14-25(3,23(30)26-21(5-2)22(28)29)27-24(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-21H,4-5,14-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t21-,25?/m1/s1
• InChI Key： GXLXKRZMDLHFFX-JGKWMGOWSA-N
• SMILES： O(C(NC(C(N[C@@H](C(=O)O)CC)=O)(C)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid

Research Brief on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS: 2171303-60-7)

The compound (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS: 2171303-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern medicinal chemistry.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances yield and purity while reducing byproduct formation. The researchers employed advanced chromatographic techniques, including reverse-phase HPLC, to characterize the compound and validate its structural integrity. These methodological advancements are expected to facilitate its broader use in peptide-based drug discovery programs.

In terms of biological applications, preliminary research suggests that derivatives of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid may exhibit promising pharmacological properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that structurally modified versions of this compound demonstrated selective binding to certain G-protein-coupled receptors (GPCRs), which are important targets for various therapeutic areas, including metabolic disorders and central nervous system diseases.

The stability and reactivity profile of 2171303-60-7 have also been subjects of recent investigation. Researchers at several academic institutions have conducted systematic studies on its degradation pathways under different storage conditions. Their findings, published in Chemical & Pharmaceutical Bulletin, provide valuable guidelines for handling and storing this compound to maintain its optimal performance in synthetic applications.

From a drug development perspective, the compound's role as a building block for more complex molecules continues to expand. Several pharmaceutical companies have included derivatives of 2171303-60-7 in their pipeline candidates, particularly for the development of novel peptide therapeutics. Its structural flexibility allows for the introduction of various functional groups, enabling the creation of compounds with tailored pharmacokinetic properties.

Future research directions for this compound are likely to focus on three main areas: (1) further optimization of synthetic methodologies to improve cost-efficiency and scalability, (2) exploration of its potential as a scaffold for targeted drug delivery systems, and (3) investigation of its biological activities beyond current applications. The growing body of literature on 2171303-60-7 underscores its importance as a versatile tool in chemical biology and its potential to contribute to significant therapeutic advances.